Cas no 2137936-36-6 ((1-Cyanocyclohexyl)methanesulfonyl fluoride)

• Product Name: (1-Cyanocyclohexyl)methanesulfonyl fluoride
• CAS No: 2137936-36-6
• MF: C₈H₁₂FNO₂S
• MW: 205.249784469604
• CID: 6349564
• PubChem ID: 162422507
• Update Time: 2025-11-06

(1-Cyanocyclohexyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727830
• (1-CYANOCYCLOHEXYL)METHANESULFONYL FLUORIDE
• AT31604
• 2137936-36-6
• (1-Cyanocyclohexyl)methanesulfonyl fluoride

• Inchi： 1S/C8H12FNO2S/c9-13(11,12)7-8(6-10)4-2-1-3-5-8/h1-5,7H2
• InChI Key： OEGBBHYUORKDKS-UHFFFAOYSA-N
• SMILES： S(CC1(C#N)CCCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 205.05727796g/mol
• Monoisotopic Mass: 205.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Additional information on (1-Cyanocyclohexyl)methanesulfonyl fluoride

Comprehensive Overview of (1-Cyanocyclohexyl)methanesulfonyl fluoride (CAS No. 2137936-36-6) and Its Applications

(1-Cyanocyclohexyl)methanesulfonyl fluoride (CAS No. 2137936-36-6) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique cyano and sulfonyl fluoride functional groups, serves as a versatile building block for the development of bioactive molecules and pharmaceutical intermediates. Its molecular structure, which includes a cyclohexyl backbone, enhances its stability and reactivity, making it a valuable tool for researchers.

In recent years, the demand for sulfonyl fluoride-based compounds like (1-Cyanocyclohexyl)methanesulfonyl fluoride has surged due to their applications in click chemistry and proteomics. The sulfonyl fluoride moiety is particularly notable for its ability to form covalent bonds with serine residues in proteins, a property exploited in activity-based protein profiling (ABPP). This has led to increased interest in the compound as a chemical probe for studying enzyme mechanisms and identifying drug targets.

The synthesis of (1-Cyanocyclohexyl)methanesulfonyl fluoride typically involves the reaction of 1-cyanocyclohexanecarboxylic acid with methanesulfonyl fluoride under controlled conditions. The process requires precise temperature and pH control to ensure high yield and purity. Researchers have optimized these protocols to meet the growing needs of high-throughput screening and drug discovery programs. The compound's stability in aqueous solutions further enhances its utility in bioconjugation and labeling applications.

One of the most discussed topics in the scientific community is the role of sulfonyl fluorides in covalent inhibitor design. (1-Cyanocyclohexyl)methanesulfonyl fluoride has been explored as a precursor for irreversible enzyme inhibitors, particularly in the context of cancer therapy and neurodegenerative diseases. Its ability to selectively target catalytic sites makes it a promising candidate for the development of next-generation therapeutics. This aligns with the broader trend of leveraging covalent chemistry to improve drug efficacy and reduce off-target effects.

From an industrial perspective, (1-Cyanocyclohexyl)methanesulfonyl fluoride is valued for its scalability and compatibility with green chemistry principles. Manufacturers have adopted solvent-free and catalytic methods to minimize environmental impact. These advancements resonate with the global push toward sustainable chemical production, a topic frequently searched by professionals in the field. Additionally, the compound's low toxicity profile makes it a safer alternative to traditional reactive intermediates.

In the realm of material science, (1-Cyanocyclohexyl)methanesulfonyl fluoride has shown potential as a cross-linking agent for polymers. Its dual functionality allows for the creation of high-performance materials with enhanced thermal and mechanical properties. This application is particularly relevant to industries focused on advanced coatings and adhesives, where durability and precision are paramount.

As the scientific community continues to explore the capabilities of (1-Cyanocyclohexyl)methanesulfonyl fluoride, its relevance in cutting-edge research is expected to grow. Whether in drug development, proteomics, or material engineering, this compound exemplifies the intersection of innovation and practical utility. For researchers seeking reliable chemical tools, it remains a cornerstone of modern synthetic chemistry.